Cas no 868142-98-7 (3-(5Z)-4-oxo-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylidene-2,3-dihydro-1H-indol-2-one)
3-(5Z)-4-oxo-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylidene-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(5Z)-4-oxo-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylidene-2,3-dihydro-1H-indol-2-one
- AB00675680-01
- (Z)-5-(2-oxoindolin-3-ylidene)-2-(4-phenylpiperazin-1-yl)thiazol-4(5H)-one
- 868142-98-7
- 3-[(5Z)-4-oxo-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylidene]-2,3-dihydro-1H-indol-2-one
- 3-[4-hydroxy-2-(4-phenylpiperazin-1-yl)-1,3-thiazol-5-yl]indol-2-one
- F1692-1442
- AKOS002230998
-
- Inchi: 1S/C21H18N4O2S/c26-19-17(15-8-4-5-9-16(15)22-19)18-20(27)23-21(28-18)25-12-10-24(11-13-25)14-6-2-1-3-7-14/h1-9,27H,10-13H2
- InChI Key: VWHLGRGMEITPAT-UHFFFAOYSA-N
- SMILES: S1C(=C(N=C1N1CCN(C2C=CC=CC=2)CC1)O)C1C(N=C2C=CC=CC=12)=O
Computed Properties
- Exact Mass: 390.11504700g/mol
- Monoisotopic Mass: 390.11504700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 760
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 97.3Ų
3-(5Z)-4-oxo-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylidene-2,3-dihydro-1H-indol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1692-1442-2μmol |
3-[(5Z)-4-oxo-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylidene]-2,3-dihydro-1H-indol-2-one |
868142-98-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1692-1442-5μmol |
3-[(5Z)-4-oxo-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylidene]-2,3-dihydro-1H-indol-2-one |
868142-98-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1692-1442-1mg |
3-[(5Z)-4-oxo-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylidene]-2,3-dihydro-1H-indol-2-one |
868142-98-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1692-1442-2mg |
3-[(5Z)-4-oxo-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylidene]-2,3-dihydro-1H-indol-2-one |
868142-98-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1692-1442-3mg |
3-[(5Z)-4-oxo-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylidene]-2,3-dihydro-1H-indol-2-one |
868142-98-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1692-1442-4mg |
3-[(5Z)-4-oxo-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylidene]-2,3-dihydro-1H-indol-2-one |
868142-98-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1692-1442-5mg |
3-[(5Z)-4-oxo-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylidene]-2,3-dihydro-1H-indol-2-one |
868142-98-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 |
3-(5Z)-4-oxo-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylidene-2,3-dihydro-1H-indol-2-one Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 3-(5Z)-4-oxo-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylidene-2,3-dihydro-1H-indol-2-one
3-(5Z)-4-Oxo-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylidene-2,3-dihydro-1H-indol-2-one
The compound 3-(5Z)-4-Oxo-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylidene-2,3-dihydro-1H-indol-2-one with CAS No. 868142987 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a thiazole ring system fused with an indole moiety and substituted with a piperazine group. The presence of these functional groups endows the molecule with unique chemical properties and potential biological activities.
Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The indole moiety, a common structural motif in many bioactive compounds, further enhances the molecule's potential for interacting with biological targets. The piperazine group, known for its ability to form hydrogen bonds and act as a rigid linker, plays a crucial role in modulating the compound's pharmacokinetic properties.
The synthesis of this compound involves a multi-step process that typically includes the formation of the thiazole ring followed by the incorporation of the indole and piperazine moieties. Researchers have explored various synthetic strategies to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient coupling reactions, which are critical for constructing the complex architecture of this molecule.
In terms of biological activity, this compound has shown promising results in preliminary assays. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical studies have indicated that this compound may exhibit selective cytotoxicity against cancer cells, making it a candidate for further investigation in oncology research.
The structural features of this compound also make it an attractive candidate for materials science applications. The conjugated system within the molecule could potentially be utilized in the development of organic semiconductors or light-emitting materials. Recent research has focused on understanding the electronic properties of such compounds through computational modeling and experimental techniques like UV-vis spectroscopy.
In conclusion, 3-(5Z)-4-Oxo-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol is a versatile compound with a wide range of potential applications. Its unique structure and promising biological activity make it a valuable addition to the arsenal of tools available to researchers in various scientific disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in both therapeutic development and materials innovation.
868142-98-7 (3-(5Z)-4-oxo-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylidene-2,3-dihydro-1H-indol-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)